2'-Amino-1-(2-chlorobenzyl)-6',7'-dimethyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile

• IUPAC Name: 2'-amino-1-[(2-chlorophenyl)methyl]-6',7'-dimethyl-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile
• InChI: InChI=1S/C25H19ClN4O3/c1-14-11-20-21(23(31)29(14)2)25(17(12-27)22(28)33-20)16-8-4-6-10-19(16)30(24(25)32)13-15-7-3-5-9-18(15)26/h3-11H,13,28H2,1-2H3
• InChI Key: YXEVSJLTKNZYDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=O)N1C)C3(C4=CC=CC=C4N(C3=O)CC5=CC=CC=C5Cl)C(=C(O2)N)C#N
• Molecular Formula: C25H19ClN4O3
• Molecular Weight: 458.9 g/mol

Description

2'-Amino-1-(2-chlorobenzyl)-6',7'-dimethyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile is a useful research compound. Its molecular formula is C25H19ClN4O3 and its molecular weight is 458.9. The purity is usually 95%.
BenchChem offers high-quality 2'-Amino-1-(2-chlorobenzyl)-6',7'-dimethyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2'-Amino-1-(2-chlorobenzyl)-6',7'-dimethyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

The spiro[indoline-3,4’-pyrano[3,2-c]pyridine] scaffold has been explored for its potential as an anticancer agent. Researchers have synthesized derivatives of this compound and evaluated their cytotoxic effects against cancer cell lines. .

Antimicrobial Activity

Indole derivatives have demonstrated promising antimicrobial properties. The compound may inhibit bacterial growth or interfere with microbial enzymes. Researchers have investigated its effects against various pathogens, including bacteria and fungi. .

Anti-inflammatory Potential

Indole-based compounds often exhibit anti-inflammatory properties. Researchers have evaluated the ability of this spiro[indoline-3,4’-pyrano[3,2-c]pyridine] derivative to modulate inflammatory pathways. .

Chemical Sensors and Probes

Spiro[indoline-3,4’-pyrano[3,2-c]pyridine] derivatives have been investigated as fluorescent probes for detecting specific ions. Their unique structure allows for selective binding to certain analytes. .

Heterocyclic Synthesis

Indole derivatives play a crucial role in heterocyclic chemistry. Researchers have used this compound as a building block for constructing more complex molecules. .

Biological Assays and Drug Discovery

The compound’s diverse biological activities make it an attractive target for drug discovery. Researchers have screened it against various biological targets, including enzymes, receptors, and cellular pathways. .

Mechanism of Action

Target of Action

Indole derivatives are known to bind with high affinity to multiple receptors , making them useful in developing new therapeutic agents . Similarly, pyridine derivatives have been shown to exhibit high activity, potentially due to the presence of a ring nitrogen and a pyridyl methyl group .

Mode of Action

The mode of action of indole and pyridine derivatives can vary greatly depending on their specific structure and the target they interact with. For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .

Biochemical Pathways

Indole is an important heterocyclic system that provides the skeleton to many natural products and drugs . It plays a significant role in cell biology and is involved in various biological activities .

Result of Action

The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. As mentioned, some indole derivatives have been found to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .